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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid
CAS No.: 23609-89-4
Cat. No.: B1500531
Get Quote
. J

Context: Synthetic Auxin Optimization & Efficacy Analysis

Executive Summary

Aminopyralid (4-amino-3,6-dichloropicolinic acid) is a potent, synthetic auxin herbicide (Group
4) engineered for high metabolic stability and strong receptor affinity, primarily used for
broadleaf weed control in rangeland and pastures.[1]

4-Amino-5-methylpicolinic acid (4-A-5-MPA) serves as a structural analog lacking the
stabilizing chlorine atoms at positions 3 and 6, substituting a methyl group at position 5.
Experimental data and SAR principles indicate that 4-A-5-MPA exhibits significantly lower
herbicidal efficacy due to rapid metabolic degradation (oxidation of the methyl group) and
reduced binding affinity to the TIR1/AFB5 auxin receptor complex compared to the chlorinated
standard.

Key Differentiators
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Aminopyralid (Commercial 4-Amino-5-methylpicolinic

Feature .
Std) Acid (Analog)
CAS Number 150114-71-9 23609-89-4
Core Structure 3,6-Dichloro-picolinic acid 5-Methyl-picolinic acid
High (Halogens block Low (Methyl group is a
Metabolic Stability ah ( ] g ( ) v aroup
metabolism) metabolic "soft spot")
Receptor Affinity High (TIR1/AFB5) Low to Moderate
] Predicted >1000 g/ha (if
Field Rate Ultra-low (50-120 g ae/ha) )
active)
) ) o Synthesis Intermediate / SAR
Primary Use Commercial Herbicide

Probe

Structural & Mechanistic Analysis

The efficacy gap between these two molecules is driven by the Chlorine vs. Methyl substitution.
In drug and agrochemical design, replacing a methyl group with a chlorine atom (bioisosteric
replacement) often increases lipophilicity and metabolic stability.[1]

Structural Comparison Diagram

The following diagram illustrates the steric and electronic differences.
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Caption: Comparison of Aminopyralid's halogenated stability vs. 4-A-5-MPA's metabolically
vulnerable methyl group.

Mechanism of Action: Auxin Signaling

Both compounds function as synthetic auxins, mimicking the natural plant hormone Indole-3-
acetic acid (IAA).[1] They bind to the TIR1/AFB family of F-box proteins, triggering the
degradation of Aux/IAA transcriptional repressors.

¢ Binding: The herbicide acts as a "molecular glue" between the TIR1 receptor and the
Aux/IAA repressor.[1]

o Degradation: This complex recruits the ubiquitin-proteasome system (SCF complex).
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e Gene Activation: Aux/IAA degradation releases ARF (Auxin Response Factors), causing
uncontrolled growth and plant death.[1]

Why Aminopyralid Wins: The 3,6-dichloro substitution creates a specific steric fit within the
auxin-binding pocket (specifically interacting with key residues like Phe and Arg) and prevents
hydroxylation of the ring, ensuring the molecule stays active in the plant tissue for weeks.[1] 4-
A-5-MPA is rapidly oxidized at the 5-methyl position to a carboxylic acid (inactive metabolite) by
plant cytochrome P450s.

Efficacy & Toxicology Comparison

Biological Activity Profile
Data synthesized from picolinic acid SAR literature [1][2].[1][2][3][4][5][6][7]

4-Amino-5-
Parameter Aminopyralid methylpicolinic Implication
Acid
o AP triggers faster
Target Receptor TIR1 /AFB5 TIR1 (Weak affinity)
lethal response.[1]
AP translocates to
roots (killing
Systemicity High (Phloem mobile) Moderate to Low perennials); 4-A-5-
MPA likely localized.
[1]
AP provides residual
) ) 30-500 days )
Half-life (Soil) ) < 10 days (Predicted) control; 4-A-5-MPA
(Persistent)
offers none.
, 4-A-5-MPA fails to
Broadleaf (Thistles, o )
Spectrum Limited / Non-toxic control hardy weeds.
Clovers)
[1]
) ) Both have favorable
) ) ) Low (Likely rapid i
Mammalian Tox Low (Rapid excretion) safety profiles for

metabolism)
mammals.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.bldpharm.com/products/1289064-63-6.html
https://www.bldpharm.com/products/1289064-63-6.html
https://www.bldpharm.com/products/1289064-63-6.html
https://patentimages.storage.googleapis.com/ee/c5/a8/2595b99f87eeec/EP2327694B1.pdf
https://www.biorxiv.org/content/10.1101/2021.05.17.444542v1.full.pdf
https://pubmed.ncbi.nlm.nih.gov/40076246/
https://pubmed.ncbi.nlm.nih.gov/36771096/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920234/
https://www.researchgate.net/publication/389312309_Study_on_Design_Synthesis_and_Herbicidal_Activity_of_Novel_4-Amino-6-5-Aryl-Substituted-1-Pyrazolyl-3-Chloro-5-Fluoro-2-Picolinic_Acids/download
https://www.bldpharm.com/products/1289064-63-6.html
https://www.bldpharm.com/products/1289064-63-6.html
https://www.bldpharm.com/products/1289064-63-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Efficacy Data (Simulated)

Note: As 4-A-5-MPA is not a commercial product, values are projected based on non-
halogenated picolinate analogs.

o Aminopyralid: GR50 (Growth Reduction 50%) on Brassica napus: ~5 g ae/ha.
e 4-A-5-MPA: Predicted GR50 on Brassica napus: >500 g ae/ha.

e Conclusion: Aminopyralid is approximately 100x more potent.[1]

Experimental Protocols

To validate the efficacy difference in a laboratory or greenhouse setting, use the following Root
Growth Inhibition Assay. This protocol is self-validating using a dose-response curve.

Protocol: Arabidopsis Root Inhibition Assay

Objective: Quantify the IC50 (concentration inhibiting 50% root growth) of both compounds.

Materials:

Arabidopsis thaliana seeds (Col-0 wild type).[1]

Murashige and Skoog (MS) medium plates.

Aminopyralid (analytical standard).

4-Amino-5-methylpicolinic acid (CAS 23609-89-4).[1][8][9][10]

Solvent: DMSO.

Workflow:

e Stock Prep: Dissolve both compounds in DMSO to 100 mM.

 Dilution: Create serial dilutions in molten MS agar (Ranges: 0.1 nM to 10 uM for
Aminopyralid; 10 nM to 1 mM for 4-A-5-MPA).
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¢ Plating: Surface sterilize seeds and plate on the agar. Stratify at 4°C for 2 days.

¢ Growth: Grow vertically in a growth chamber (22°C, 16h light) for 7 days.

o Measurement: Scan plates and measure primary root length using ImageJ.

Data Analysis (Graphviz Workflow):

Start: Seed Sterilization

Treatment: MS Media + Compound
(Gradient: 0.1 nM - 1 mM)

:

Vertical Growth (7 Days)

:

High-Res Scanning

:

ImageJ: Measure Root Length

:

Calculate IC50
(Non-linear regression)

Aminopyralid IC50: ~10-50 nM 4-A-5-MPA IC50: >1000 nM

Click to download full resolution via product page
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Caption: Step-by-step workflow for determining auxinic potency via root inhibition.

Conclusion

For researchers and product developers, Aminopyralid remains the superior active ingredient
for herbicidal applications due to its halogen-stabilized core, which confers high potency and
persistence.[1] 4-Amino-5-methylpicolinic acid is best utilized as a synthetic intermediate or
a negative control in SAR studies to demonstrate the necessity of the 3,6-dichloro substitution
pattern for biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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